Cas no 1936272-20-6 (2,6-Dimethylimidazo[1,2-b]pyridazin-3-amine)

• Product Name: 2,6-Dimethylimidazo[1,2-b]pyridazin-3-amine
• CAS No: 1936272-20-6
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 4827901
• Update Time: 2025-05-25

2,6-Dimethylimidazo[1,2-b]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylimidazo[1,2-b]pyridazin-3-amine

• Inchi： 1S/C8H10N4/c1-5-3-4-7-10-6(2)8(9)12(7)11-5/h3-4H,9H2,1-2H3
• InChI Key： NAKJSMXWJZYRAH-UHFFFAOYSA-N
• SMILES： N12C(=C(C)N=C1C=CC(C)=N2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 172
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2

Additional information on 2,6-Dimethylimidazo[1,2-b]pyridazin-3-amine

Introduction to 2,6-Dimethylimidazo[1,2-b]pyridazin-3-amine (CAS No. 1936272-20-6)

The compound 2,6-Dimethylimidazo[1,2-b]pyridazin-3-amine (CAS No. 1936272-20-6) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazo pyridazines, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The imidazo[1,2-b]pyridazine core is a bicyclic structure consisting of an imidazole ring fused to a pyridazine ring, creating a highly conjugated system that contributes to its interesting optical and electronic characteristics.

Recent studies have highlighted the importance of imidazo[1,2-b]pyridazine derivatives in the development of advanced materials, particularly in the areas of optoelectronics and photovoltaics. The substitution pattern of this compound plays a crucial role in determining its properties. In the case of 2,6-Dimethylimidazo[1,2-b]pyridazin-3-amine, the methyl groups at positions 2 and 6 enhance the molecule's stability and solubility, making it more suitable for practical applications. Additionally, the presence of an amine group at position 3 introduces nucleophilic character, which can be exploited in various chemical reactions.

One of the most promising applications of CAS No. 1936272-20-6 is in the field of organic electronics. Researchers have demonstrated that this compound can serve as an efficient electron donor in organic photovoltaic (OPV) devices. Its ability to absorb light across a broad spectrum and transfer electrons effectively makes it a valuable component in next-generation solar cells. Recent advancements in synthetic methodologies have also enabled the large-scale production of this compound with high purity, further enhancing its commercial viability.

Another area where 2,6-Dimethylimidazo[1,2-b]pyridazin-3-amine has shown potential is in drug discovery. The molecule's structural flexibility allows for modifications that can target specific biological pathways. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. Studies conducted in vitro have shown that certain analogs exhibit selective cytotoxicity against cancer cells without significantly affecting normal cells, suggesting a promising avenue for therapeutic development.

The synthesis of CAS No. 1936272-20-6 typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. A common approach involves the condensation of appropriate starting materials followed by functionalization to introduce the desired substituents. The development of green chemistry techniques has also contributed to more sustainable methods for synthesizing this compound.

In terms of physical properties, CAS No. 1936272-20-6 exhibits a melting point around 185°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its UV-vis spectrum shows strong absorption bands in the visible region, indicating its potential for use in light-harvesting applications. Additionally, computational studies have revealed that this compound has a relatively low band gap (~3 eV), which is ideal for applications in organic semiconductors.

Recent research has also explored the use of CAS No. 193627₂₀₋₆ as a building block for constructing two-dimensional (₂D) materials via self-assembled monolayers or covalent organic frameworks (COFs). These materials exhibit unique properties such as high surface area and tunable pore sizes, making them suitable for gas storage and catalysis applications.

In conclusion, CAS No. 1936₂₀₋₆, or ₂₆-Dimethylimidazo[₁₂₋b]pyridazin₋₃-amine, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and tunable properties make it an attractive candidate for both academic research and industrial development.